Cas no 886843-98-7 (1-Pyrenesulfonamide, N-(4-aminobutyl)-)

• Product Name: 1-Pyrenesulfonamide, N-(4-aminobutyl)-
• CAS No: 886843-98-7
• MF: C₂₀H₂₀N₂O₂S
• MW: 352.450003623962
• CID: 624666
• PubChem ID: 71408266
• Update Time: 2025-04-19

1-Pyrenesulfonamide, N-(4-aminobutyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenesulfonamide, N-(4-aminobutyl)-
• N-(4-aminobutyl)pyrene-1-sulfonamide
• 886843-98-7
• DTXSID30828259

• Inchi： 1S/C20H20N2O2S/c21-12-1-2-13-22-25(23,24)18-11-9-16-7-6-14-4-3-5-15-8-10-17(18)20(16)19(14)15/h3-11,22H,1-2,12-13,21H2
• InChI Key： DCTREJXLEQJDIJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)(NCCCCN)(=O)=O

Computed Properties

• Exact Mass: 352.12454906g/mol
• Monoisotopic Mass: 352.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.6Ų